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molecular formula C11H15FN2O B8675108 3-Fluoro-4-morpholin-4-ylmethylphenylamine

3-Fluoro-4-morpholin-4-ylmethylphenylamine

Cat. No. B8675108
M. Wt: 210.25 g/mol
InChI Key: WZXJTNQYPVHJLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07875728B2

Procedure details

To a solution of 4-(2-fluoro-4-nitrobenzyl)morpholine (240 mg, 1.0 mmol) in THF/ethanol mixture (1:1) (25 mL) was added a catalytical amount of Raney-Ni and hydrazine hydrate (9.0 mmol) and the mixture was stirred at ambient temperature for 15 minutes, filtered through a Celite pad. The filtrate was evaporated to provide the title compound, (197 mg, 94%), which was used in further reactions without purification.
Name
4-(2-fluoro-4-nitrobenzyl)morpholine
Quantity
240 mg
Type
reactant
Reaction Step One
Name
hydrazine hydrate
Quantity
9 mmol
Type
reactant
Reaction Step One
Name
THF ethanol
Quantity
25 mL
Type
solvent
Reaction Step One
Name
Ni
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
title compound
Yield
94%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:14]=[C:13]([N+:15]([O-])=O)[CH:12]=[CH:11][C:3]=1[CH2:4][N:5]1[CH2:10][CH2:9][O:8][CH2:7][CH2:6]1.O.NN>C1COCC1.C(O)C.[Ni]>[F:1][C:2]1[CH:14]=[C:13]([NH2:15])[CH:12]=[CH:11][C:3]=1[CH2:4][N:5]1[CH2:10][CH2:9][O:8][CH2:7][CH2:6]1 |f:1.2,3.4|

Inputs

Step One
Name
4-(2-fluoro-4-nitrobenzyl)morpholine
Quantity
240 mg
Type
reactant
Smiles
FC1=C(CN2CCOCC2)C=CC(=C1)[N+](=O)[O-]
Name
hydrazine hydrate
Quantity
9 mmol
Type
reactant
Smiles
O.NN
Name
THF ethanol
Quantity
25 mL
Type
solvent
Smiles
C1CCOC1.C(C)O
Name
Ni
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Ni]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at ambient temperature for 15 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
filtered through a Celite pad
CUSTOM
Type
CUSTOM
Details
The filtrate was evaporated

Outcomes

Product
Details
Reaction Time
 15 min
Name
title compound
Type
product
Smiles
FC=1C=C(C=CC1CN1CCOCC1)N
Measurements
Type Value Analysis
AMOUNT: MASS 197 mg
YIELD: PERCENTYIELD 94%
YIELD: CALCULATEDPERCENTYIELD 93.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.